![molecular formula C17H18ClNO B5874082 N-(2-tert-butylphenyl)-3-chlorobenzamide](/img/structure/B5874082.png)
N-(2-tert-butylphenyl)-3-chlorobenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(2-tert-butylphenyl)-3-chlorobenzamide, commonly known as BCTC, is a potent and selective antagonist of the transient receptor potential cation channel subfamily V member 1 (TRPV1). TRPV1 is a non-selective cation channel that is activated by various stimuli such as heat, acid, and capsaicin. BCTC has been extensively studied for its potential applications in pain management and other physiological processes.
Mechanism of Action
BCTC acts as a competitive antagonist of N-(2-tert-butylphenyl)-3-chlorobenzamide by binding to the channel's pore region, thereby blocking the influx of cations such as calcium and sodium. This results in a reduction in the excitability of sensory neurons and a subsequent decrease in pain and inflammation.
Biochemical and Physiological Effects
BCTC has been shown to effectively block the activation of this compound by various stimuli such as capsaicin, heat, and acid. This results in a reduction in the excitability of sensory neurons and a subsequent decrease in pain and inflammation. BCTC has also been shown to have an inhibitory effect on the release of pro-inflammatory cytokines, further reducing inflammation.
Advantages and Limitations for Lab Experiments
BCTC has several advantages for lab experiments, including its potent and selective inhibition of N-(2-tert-butylphenyl)-3-chlorobenzamide, its ability to block the activation of this compound by various stimuli, and its well-established synthesis method. However, BCTC also has some limitations, including its potential off-target effects and its limited solubility in aqueous solutions.
Future Directions
There are several potential future directions for the use of BCTC in scientific research. One potential application is in the development of novel pain management therapies that target N-(2-tert-butylphenyl)-3-chlorobenzamide. BCTC could also be used to investigate the involvement of this compound in other physiological processes such as itch and taste. Additionally, BCTC could be used in combination with other this compound antagonists or other pain management therapies to enhance their effectiveness.
Synthesis Methods
BCTC can be synthesized through a multistep process involving the reaction of 2-tert-butylphenylamine with 3-chlorobenzoyl chloride. The reaction is carried out in the presence of a base, such as triethylamine, and an organic solvent, such as dichloromethane. The resulting product is then purified through various techniques such as column chromatography and recrystallization.
Scientific Research Applications
BCTC has been widely used in scientific research to investigate the role of N-(2-tert-butylphenyl)-3-chlorobenzamide in various physiological processes such as pain, inflammation, and thermoregulation. BCTC has been shown to effectively block the activation of this compound by capsaicin and other stimuli, leading to a reduction in pain and inflammation. BCTC has also been used to study the involvement of this compound in thermoregulation, as this compound is activated by heat.
Properties
IUPAC Name |
N-(2-tert-butylphenyl)-3-chlorobenzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18ClNO/c1-17(2,3)14-9-4-5-10-15(14)19-16(20)12-7-6-8-13(18)11-12/h4-11H,1-3H3,(H,19,20) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZKMVOPPIBBQQHJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=CC=CC=C1NC(=O)C2=CC(=CC=C2)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18ClNO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
287.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.